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Compound of Interest

(1R,2R)-1,2-
Compound Name:
Cyclohexanedimethanol

Cat. No.: B122182

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical properties of (1R,2R)-1,2-
Cyclohexanedimethanol, a versatile chiral diol. This compound, with CAS number 65376-05-
8, serves as a crucial building block in asymmetric synthesis, particularly in the development of
pharmaceuticals and advanced materials. Its rigid cyclohexane backbone and defined
stereochemistry make it an invaluable component for creating complex molecular architectures
with high stereoselectivity.[1][2]

Core Physical Properties

(1R,2R)-1,2-Cyclohexanedimethanol is typically a white to off-white crystalline powder or
solid at room temperature.[1][3][4][5] Its two primary alcohol functionalities allow for a wide
range of chemical transformations, making it a key intermediate in various synthetic pathways.

Quantitative Physical Data

The physical properties of (1R,2R)-1,2-Cyclohexanedimethanol have been reported by
various sources. The following table summarizes the available quantitative data. It is important
to note the variations in reported values, which may be attributed to different measurement
conditions and sample purities.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b122182?utm_src=pdf-interest
https://www.benchchem.com/product/b122182?utm_src=pdf-body
https://www.benchchem.com/product/b122182?utm_src=pdf-body
https://www.chemimpex.com/products/39582
https://www.benchchem.com/product/b122182
https://www.benchchem.com/product/b122182?utm_src=pdf-body
https://www.chemimpex.com/products/39582
https://www.fishersci.com/shop/products/1r-2r-1-2-cyclohexanedimethanol-tci-america-2/C29781G
https://www.hsppharma.com/apis-and-intermediates/1r-2r-1-2-cyclohexanedimethanol-cas-65376-05.html
https://www.guidechem.com/encyclopedia/1r-2r-1-2-cyclohexanedimethano-dic605110.html
https://www.benchchem.com/product/b122182?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122182?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Conditions /| Notes  Source(s)
Molecular Formula CsH1602 [1103114]

Molecular Weight 144.21 g/mol [1][3][6]

Melting Point 63 -67°C [11[7118]

65 °C [3]

Boiling Point 270 °C At 760 mmHg [41[71[8]
113 °C At 0.2 mmHg [11[3]

Density 1.004 g/cm3 [718]

1.0 g/cm3 [4]

Optical Rotation [0]?°/D = +16° to +20° c=1in toluene [1]
Flash Point 129 °C [41[71[8]

Soluble in water and

most organic solvents.
Solubility [6] Slightly soluble in [6][7]

Chloroform and

Methanol.[7]

pKa 14.75+0.10 Predicted [51[7]

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of (1R,2R)-1,2-
Cyclohexanedimethanol are not extensively published. However, standard methodologies for
characterizing solid organic compounds are applicable. The following are generalized protocols
based on common laboratory practices for determining the key physical parameters of diols.

General Workflow for Physical Property Determination
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General Workflow for Physical Property Determination
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Caption: A generalized workflow for the determination of key physical properties of a chemical
compound.

Melting Point Determination (Capillary Method)

o Apparatus: Melting point apparatus, capillary tubes.
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e Procedure:

o A small amount of the finely powdered, dry (1R,2R)-1,2-Cyclohexanedimethanol is
packed into a capillary tube to a height of 2-3 mm.

o The capillary tube is placed in the heating block of the melting point apparatus.

o The sample is heated at a controlled rate (e.g., 1-2 °C per minute) near the expected
melting point.

o The temperature range from the appearance of the first liquid drop to the complete
liquefaction of the solid is recorded as the melting point range.

Boiling Point Determination (Under Reduced Pressure)

Given the high boiling point at atmospheric pressure, distillation under reduced pressure is the
preferred method to avoid decomposition.

o Apparatus: Distillation apparatus with a vacuum pump, manometer, and a heating mantle.
e Procedure:
o A sample of the diol is placed in the distillation flask.

o The apparatus is assembled and the system is evacuated to the desired pressure (e.g.,
0.2 mmHg).

o The sample is heated gradually until it begins to boil.

o The temperature at which the liquid and vapor are in equilibrium, as indicated by a stable
temperature reading on the thermometer and the condensation of vapor, is recorded as
the boiling point at that specific pressure.

Density Measurement

o Apparatus: Pycnometer or an electronic density meter.

e Procedure (using a pycnometer):
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[e]

The empty pycnometer is weighed.

o Itis then filled with the molten diol (if necessary) or a solution of known concentration, and
weighed again.

o The pycnometer is then emptied, cleaned, filled with a reference liquid of known density
(e.g., distilled water), and weighed.

o The density of the sample is calculated from these weights and the known density of the
reference liquid.

Optical Rotation Measurement

e Apparatus: Polarimeter.

e Procedure:

[¢]

A solution of (1R,2R)-1,2-Cyclohexanedimethanol is prepared at a known concentration
(e.g., 1 g/100 mL) in a specified solvent (e.g., toluene).

[¢]

The polarimeter tube is filled with the solution, ensuring no air bubbles are present.

[¢]

The tube is placed in the polarimeter, and the angle of rotation of plane-polarized light (at
the sodium D-line, 589 nm) is measured at a specific temperature (e.g., 20 °C).

o

The specific rotation is calculated using the formula: [a] = a / (I x ¢), where a is the
observed rotation, | is the path length in decimeters, and c is the concentration in g/mL.

Synthetic Pathway Overview

(1R,2R)-1,2-Cyclohexanedimethanol is a valuable chiral intermediate. For instance, it can be
used in the synthesis of Lurasidone hydrochloride, an atypical antipsychotic.[4] A general
synthetic approach to obtain this diol involves the stereoselective reduction of the
corresponding dicarboxylic acid or its derivative.
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General Synthetic Approach

(1R,2R)-1,2-Cyclohexanedicarboxylic Acid
or its derivative

Reducing Agent

(e.g., NaBHA4/l2, LiAlHa, or catalytic hydrogenation)

Reduction

(1R,2R)-1,2-Cyclohexanedimethanol

Click to download full resolution via product page

Caption: A simplified diagram illustrating a general synthetic route to (1R,2R)-1,2-
Cyclohexanedimethanol.

Applications in Research and Development

The unique stereochemistry and bifunctionality of (1R,2R)-1,2-Cyclohexanedimethanol make
it a valuable building block in several areas:

o Pharmaceutical Synthesis: It serves as a chiral intermediate in the synthesis of active
pharmaceutical ingredients (APIs), where precise stereochemical control is essential for
therapeutic efficacy and safety.[1]

o Polymer Chemistry: This diol is utilized in the production of specialty polymers, such as
polyesters and polyurethanes. Its inclusion in the polymer backbone can enhance properties
like flexibility, durability, and thermal stability.[1]

» Asymmetric Catalysis: Derivatives of (1R,2R)-1,2-Cyclohexanedimethanol can be
employed as chiral ligands in metal-catalyzed asymmetric reactions, facilitating the synthesis
of enantiomerically pure compounds.

In conclusion, (1R,2R)-1,2-Cyclohexanedimethanol is a well-characterized chiral diol with a
range of physical properties that make it suitable for various applications in chemical synthesis
and materials science. The data and protocols presented in this guide provide a solid
foundation for its use in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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